Cas no 768-95-6 (1-Adamantanol)

• Product Name: 1-Adamantanol
• CAS No: 768-95-6
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• MDL: MFCD00074729
• CID: 39843
• PubChem ID: 64152
• Update Time: 2026-01-28

1-Adamantanol Chemical and Physical Properties

Names and Identifiers

• Adamantan-1-ol
• TRICYCLO[3.3.1.1(3,7)]DECAN-1-OL
• TRICYCLO[3.3.1.1]DECAN-1-OL
• 1-Adamantol
• 1-Adamatanol
• -Adamantyl alcohol
• damantol-(1)
• tricyclo(3.3.1.1(sup3,7))decan-1-ol
• 1-HYDROXYDIAMANTANE
• 1-Adamantanol
• 1-HYDROXYADAMANTANE
• ADAMANTANOL, 1-(AS)
• 1-adamantyl alcohol
• adamantan-1-ol(SALTDATA: FREE)
• adamantanemonool
• adamantanol
• adamantyl alcohol
• EINECS 212-202-8
• hydroxyadamantane
• Tricyclo[3.3.1.13,7]decan-1-ol
• P9J0B0C8ZB
• tricyclo[3.3.1.1~3,7~]decan-1-ol
• VLLNJDMHDJRNFK-UHFFFAOYSA-N
• 1-Adamantanol (1-Hydroxyadamantane)
• Tricyclo(3.3.1.13,7)decan-1-ol
• 1-admantanol
• adamantane-1-ol
• 1 -adamantanol
• Adamantol-(1)
• PubCh
• AI3-61285
• NSC108837
• PS-4604
• NSC-108837
• A838888
• AKOS000264926
• AMY25777
• CHEMBL2041310
• STR07597
• AKOS004908005
• SDCCGMLS-0066229.P001
• SY010553
• InChI=1/C10H16O/c11-10-4-7-1-8(5-10)3-9(2-7)6-10/h7-9,11H,1-6H
• W-104337
• SCHEMBL148421
• VLLNJDMHDJRNFK-CHIWXEEVSA-N
• UNII-P9J0B0C8ZB
• NSC 91633
• SCHEMBL23333268
• 1-Adamantanol, ReagentPlus(R), 99%
• AKOS015904444
• FT-0607301
• F0701-0170
• NS00037855
• 768-95-6
• HMS1758O22
• Tricyclo(3.3.1.1(sup 3,7))decan-1-ol
• A0939
• MFCD00074729
• Tricyclo(3.3.1.1(3,7))-n-decanol
• NSC91633
• Z56771134
• NSC 108837
• DTXSID10227620
• NSC-91633
• SCHEMBL14473233
• CS-W020580
• 1-Adamantanol, Vetec(TM) reagent grade, 98%
• 1-Adamantanol, purum, >=99.0% (GC)
• AC-16092
• 1-(1-adamantyl)-3-(dimethylamino)propan-1-ol hydrochloride
• EN300-16775
• BBL033940
• STK387538
• DB-027356
• DB-243016
• ALBB-020884

• MDL： MFCD00074729
• Inchi： 1S/C10H16O/c11-10-4-7-1-8(5-10)3-9(2-7)6-10/h7-9,11H,1-6H2
• InChI Key： VLLNJDMHDJRNFK-UHFFFAOYSA-N
• SMILES： OC12CC3CC(CC(C3)C1)C2
• BRN： 1903952

Computed Properties

• Exact Mass: 152.12000
• Monoisotopic Mass: 152.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: White crystals
• Density: 0.8544 (rough estimate)
• Melting Point: 247 °C (subl.) (lit.)
• Boiling Point: 214.73°C (rough estimate)
• Flash Point: 240℃
• Refractive Index: 1.4880 (estimate)
• Water Partition Coefficient: Soluble in ethanol , methanol, and diethyl ether. Partly miscible in water.
• PSA: 20.23000
• LogP: 1.94750
• Sublimation Point: 240 ºC
• Solubility: Not determined

1-Adamantanol Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• RTECS：AU4980000
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1-Adamantanol

Introduction to 1-Adamantanol (CAS No: 768-95-6)

1-Adamantanol, with the chemical formula C₁₀H₁₆ and CAS number 768-95-6, is a tricyclic alcohol that belongs to the adamantane family. This compound is characterized by its rigid, diamond-like structure, which contributes to its unique chemical and biological properties. Over the years, 1-Adamantanol has garnered significant attention in various scientific fields, particularly in pharmaceutical research, materials science, and biochemistry. Its structural stability and ability to interact with biological targets make it a valuable molecule for drug design and development.

The synthesis of 1-Adamantanol typically involves the reduction of adamantanone or the reaction of adamantyl halides with Grignard reagents. The compound's high melting point and low solubility in water but good solubility in organic solvents make it suitable for various applications where stability is crucial. In recent years, advancements in synthetic chemistry have enabled more efficient and scalable production methods, facilitating its use in industrial and research settings.

One of the most intriguing aspects of 1-Adamantanol is its interaction with biological systems. The adamantane core can mimic certain natural hydrophobic pockets in proteins, making it a useful scaffold for designing enzyme inhibitors and receptor ligands. Recent studies have highlighted its potential in developing treatments for neurological disorders, such as Alzheimer's disease, by acting as a chaperone to prevent protein misfolding.

Moreover, 1-Adamantanol has been explored for its pharmacokinetic properties. Its lipophilicity allows it to cross the blood-brain barrier more effectively than many other compounds, which is a critical factor in central nervous system (CNS) drug development. Researchers have been particularly interested in its ability to enhance the bioavailability of other drugs when used as a co-administered agent.

In materials science, 1-Adamantanol has found applications due to its unique structural properties. Its rigid framework makes it a suitable candidate for creating novel polymers and liquid crystals with enhanced thermal stability and mechanical strength. These materials are being investigated for use in advanced electronics, optoelectronics, and even aerospace applications where high performance under extreme conditions is required.

The biological activity of 1-Adamantanol has also been studied in the context of immune modulation. Preliminary research suggests that it may have immunomodulatory effects by interacting with immune cells and modulating cytokine release. This opens up possibilities for developing therapeutic agents that can regulate immune responses in conditions such as autoimmune diseases or chronic inflammation.

Another area where 1-Adamantanol has shown promise is in the development of antiviral agents. The compound's ability to interfere with viral entry into host cells makes it a potential candidate for combating emerging viral infections. Ongoing research is exploring its efficacy against various viruses, including those that cause respiratory infections and encephalitis.

From a computational chemistry perspective, 1-Adamantanol serves as an excellent model system for studying molecular interactions. Its well-defined structure allows researchers to use advanced computational methods to predict how it binds to biological targets at the atomic level. These insights are invaluable for rational drug design and can accelerate the discovery process significantly.

The environmental impact of using 1-Adamantanol has also been considered. While it does not pose significant environmental hazards due to its stability and low reactivity, researchers are continuously evaluating ways to minimize waste during its synthesis and application. Green chemistry principles are being applied to develop more sustainable methods for producing this compound without compromising its quality or efficacy.

In conclusion, 1-Adamantanol (CAS No: 768-95-6) is a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique structural properties make it an invaluable tool in pharmaceutical research, materials science, and biochemistry. As scientific understanding advances, new applications and benefits of this remarkable molecule are likely to emerge, further solidifying its importance in modern science.